![molecular formula C14H19N3O2 B7589535 3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide](/img/structure/B7589535.png)
3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide
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Overview
Description
3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide, also known as AMPC, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound is a member of the piperidine family of organic compounds and has been found to possess a wide range of biological activities. In
Mechanism of Action
The mechanism of action of 3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been reported to interact with the GABA-A receptor, which plays a key role in the regulation of neuronal activity. It has also been found to inhibit the activity of certain enzymes involved in the synthesis of prostaglandins, which are known to play a role in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been reported to exhibit anticonvulsant, anti-inflammatory, and analgesic effects in animal models. It has also been found to exhibit potent activity against certain types of cancer cells, making it a promising candidate for the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used to study various biological processes. However, one of the limitations of using this compound is its relatively complex synthesis method, which can make it difficult to obtain in large quantities.
Future Directions
There are several future directions for the study of 3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide. One area of interest is the development of new anticancer drugs based on the structure of this compound. Another area of interest is the study of the mechanism of action of this compound, which could lead to the development of new drugs for the treatment of various diseases. Additionally, the synthesis method of this compound could be optimized to make it more efficient and cost-effective.
Synthesis Methods
The synthesis of 3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide involves the reaction between 3-bromo-2-nitrobenzoic acid and 1-(aminomethyl)piperidine in the presence of triethylamine. The resulting intermediate is then treated with thionyl chloride to obtain the final product. This method has been reported to yield this compound with a purity of over 95%.
Scientific Research Applications
3-[2-(Aminomethyl)piperidine-1-carbonyl]benzamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anticonvulsant, anti-inflammatory, and analgesic effects. It has also been reported to exhibit potent activity against certain types of cancer cells, making it a promising candidate for the development of new anticancer drugs.
properties
IUPAC Name |
3-[2-(aminomethyl)piperidine-1-carbonyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c15-9-12-6-1-2-7-17(12)14(19)11-5-3-4-10(8-11)13(16)18/h3-5,8,12H,1-2,6-7,9,15H2,(H2,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNBKTPDVBMZMIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C(C1)CN)C(=O)C2=CC=CC(=C2)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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